Acetamide, N-acetyl-N-(4-(7-acetyl-8,9-dihydro-8-methyl-7H-1,3-dioxolo(4,5-h)(2,3)benzodiazepin-5-yl)phenyl)-

• CAS No.: 143691-58-1
• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol
• IUPAC Name: N-acetyl-N-[4-(7-acetyl-8-methyl-8,9-dihydro-[1,3]dioxolo[4,5-h][2,3]benzodiazepin-5-yl)phenyl]acetamide
• InChI: InChI=1S/C23H23N3O5/c1-13-9-18-10-21-22(31-12-30-21)11-20(18)23(24-26(13)16(4)29)17-5-7-19(8-6-17)25(14(2)27)15(3)28/h5-8,10-11,13H,9,12H2,1-4H3
• InChI Key: QZRRXTLVABJLGL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC3=C(C=C2C(=NN1C(=O)C)C4=CC=C(C=C4)N(C(=O)C)C(=O)C)OCO3

Description

Acetamide, N-acetyl-N-(4-(7-acetyl-8,9-dihydro-8-methyl-7H-1,3-dioxolo(4,5-h)(2,3)benzodiazepin-5-yl)phenyl)- is a useful research compound. Its molecular formula is C23H23N3O5 and its molecular weight is 421.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g (6.7 mmol) of 1-(4-aminophenyl)-4-methyl-7,8-methylenedioxy-3,4-dihydro-5H-2,3-benzodiazepine were refluxed with 40 ml of acetic anhydride for 3 hours, then it was evaporated to dryness under reduced pressure. The crystalline residue was transferred with 25 ml of water to a filter and washed with 5×3 ml of water. After drying 2.79 g of the raw triacetyl derivative were obtained. After washing with 20 ml of isopropanol and drying at 100° C. 2.39 g (84.6%) of the pure aimed product were obtained, m.p. 224°-227° C.